![molecular formula C14H27NO3 B6179116 tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate CAS No. 2613383-38-1](/img/no-structure.png)
tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate
Overview
Description
Compounds like “tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate” belong to the class of organic compounds known as carbamates . These are organic compounds containing the carbamate group, which is structurally characterized by the presence of an alkyl (or aryl) group linked to the nitrogen atom of a carbamate group .
Molecular Structure Analysis
The molecular structure of a compound like “tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate” would be characterized by the presence of a carbamate group, a cyclobutyl group, and two tert-butyl groups . The exact structure would depend on the specific arrangement and bonding of these groups .Chemical Reactions Analysis
Carbamates, in general, can undergo a variety of chemical reactions, including hydrolysis, aminolysis, and alcoholysis . The specific reactions that “tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate” can undergo would depend on the specific conditions and reactants present .Physical And Chemical Properties Analysis
The physical and chemical properties of “tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate” would depend on its specific chemical structure . These could include properties such as molecular weight, density, boiling point, melting point, and solubility in various solvents .Mechanism of Action
The mechanism of action of a compound like “tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate” would depend on its specific chemical structure and the biological system in which it is used . Carbamates are known to have a variety of biological activities, including acting as inhibitors of acetylcholinesterase .
Safety and Hazards
Future Directions
The future directions for research on a compound like “tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate” could include exploring its potential uses in various fields such as medicine, agriculture, and materials science . This would likely involve further studies on its synthesis, properties, and biological activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate involves the protection of a cyclobutane derivative, followed by the introduction of a carbamate group.", "Starting Materials": [ "3-tert-butyl-1-(hydroxymethyl)cyclobutanol", "tert-butyl chloroformate", "triethylamine", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "Protection of the hydroxyl group in 3-tert-butyl-1-(hydroxymethyl)cyclobutanol with tert-butyl chloroformate and triethylamine in dichloromethane to form tert-butyl N-(3-tert-butyl-1-(chloromethyl)cyclobutyl)carbamate.", "Addition of sodium bicarbonate and water to the reaction mixture to neutralize the excess tert-butyl chloroformate.", "Introduction of the carbamate group by reaction of tert-butyl N-(3-tert-butyl-1-(chloromethyl)cyclobutyl)carbamate with ammonium carbamate in methanol to form tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate." ] } | |
CAS RN |
2613383-38-1 |
Product Name |
tert-butyl N-[3-tert-butyl-1-(hydroxymethyl)cyclobutyl]carbamate |
Molecular Formula |
C14H27NO3 |
Molecular Weight |
257.4 |
Purity |
95 |
Origin of Product |
United States |
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